3-Hydroxypicolinamide

• IUPAC Name: 3-hydroxypyridine-2-carboxamide
• InChI: InChI=1S/C6H6N2O2/c7-6(10)5-4(9)2-1-3-8-5/h1-3,9H,(H2,7,10)
• InChI Key: VIHUZJYFQOEUMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(=O)N)O
• Molecular Formula: C6H6N2O2
• DSSTOX Substance ID: DTXSID00239378
• Molecular Weight: 138.12 g/mol
• CAS No.: 933-90-4

Description

3-Hydroxypicolinamide is an organothiophosphorus compound and a phosphoramide.

Scientific Research Applications

Luminescence Enhancement and Sensitization

• Terbium Luminescence Sensitization : 3-Hydroxypicolinamide (HPA) has been studied for its ability to enhance the luminescence of terbium (Tb III) ions. In a study by Devi, Pengkiliya, and Rajkumari (2014), it was found that HPA acts as an O,O,N,N-chelating ligand in Tb III complexes, leading to a significant increase in luminescence efficiency, particularly in slightly acidic to neutral solutions. This finding suggests potential applications in enhancing luminescent properties in various materials and devices.

Novel Inhibitors in HIV Research

• HIV-1 Integrase-LEDGF/p75 Interaction : Zhang et al. (2017) discovered that 3-hydroxypicolinamides can act as selective inhibitors of the interaction between HIV-1 integrase and the cellular cofactor LEDGF/p75. This interaction is critical for the viral replication process, and the inhibition by 3-hydroxypicolinamides represents a potential new class of therapeutics for HIV treatment. The study highlights the molecule's promise in developing allosteric inhibitors that could be effective against drug-resistant strains of HIV (Zhang et al., 2017).

Photophysical Properties in Lanthanide Complexes

• Eu3+ Luminescence Enhancement : A study by Rosa et al. (2011) explored the synthesis and photophysical properties of a new Eu3+ complex with this compound. The complex exhibited an efficient antenna effect, suggesting its suitability for applications in light-emitting organic-inorganic devices. The study provides insight into the use of this compound in developing luminescent materials with potential industrial applications.

Safety and Hazards

3-Hydroxypicolinamide may cause skin and eye irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and to provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

The future directions for 3-Hydroxypicolinamide research could involve its use in light-emitting organic-inorganic devices. This is due to its ability to sensitize the Eu 3+ luminescence, leading to a very efficient antenna effect.

Mechanism of Action

Target of Action

It has been reported that 3-hydroxypicolinamide can form complexes with certain lanthanide ions, such as europium (eu^3+) .

Mode of Action

This compound interacts with its targets by forming complexes. In the case of Eu^3+, it forms a complex where this compound behaves as an O,O,N,N-chelating ligand

Result of Action

It has been reported that this compound can enhance the luminescence of certain lanthanide ions, such as eu^3+, when it forms a complex with them .

Biochemical Analysis

Biochemical Properties

3-Hydroxypicolinamide plays a significant role in biochemical reactions, particularly in coordination chemistry. It acts as an O,O,N,N-chelating ligand, forming complexes with metal ions such as terbium (TbIII) and europium (EuIII) . These complexes are characterized by their stability and luminescence properties. The interaction of this compound with these metal ions enhances their luminescence, making it useful in various biochemical assays and diagnostic tools .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Its interaction with metal ions like terbium and europium can affect the luminescence properties of these ions, which can be used to study cellular functions and enzyme activities . Additionally, this compound has been shown to interact with proteins and enzymes, potentially affecting their activity and stability .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It forms stable complexes with metal ions, which can lead to changes in the luminescence properties of these ions . The binding interactions of this compound with proteins and enzymes can result in enzyme inhibition or activation, as well as changes in gene expression . These interactions are crucial for understanding the compound’s role in various biochemical processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors to consider. Studies have shown that the luminescence properties of this compound complexes with metal ions can be affected by factors such as pH and the presence of surfactants . These factors can influence the stability and long-term effects of this compound on cellular functions.

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Higher doses of the compound may lead to toxic or adverse effects, while lower doses may not produce significant biochemical changes . It is important to determine the optimal dosage that maximizes the beneficial effects of this compound while minimizing any potential toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. Its role in coordination chemistry and the formation of stable complexes with metal ions can influence metabolic flux and metabolite levels . Understanding these metabolic pathways is essential for elucidating the compound’s biochemical properties and its effects on cellular functions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. These interactions can affect the localization and accumulation of the compound in specific cellular compartments . Studying the transport and distribution of this compound is crucial for understanding its overall biochemical effects.

Subcellular Localization

This compound’s subcellular localization can impact its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding the subcellular localization of this compound is important for elucidating its role in various biochemical processes and its effects on cellular functions.